Cas no 894063-14-0 (3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 894063-14-0
• MF: C₁₄H₁₄N₄S
• MW: 270.352760791779
• CID: 6338796
• PubChem ID: 7217462
• Update Time: 2025-10-23

3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
• F2506-0737
• AKOS024654014
• 894063-14-0
• HMS2953I07
• 3-ethylsulfanyl-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(ethylsulfanyl)-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• MLS001166819
• DTXSID201322184
• 3-(ethylthio)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine
• SMR000641489
• CHEMBL1547495

• Inchi： 1S/C14H14N4S/c1-3-19-14-16-15-13-9-8-12(17-18(13)14)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： DBRPQQMAOMTRMK-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C2C=CC(C3C=CC(C)=CC=3)=NN21

Computed Properties

• Exact Mass: 270.09391764g/mol
• Monoisotopic Mass: 270.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine

Research Brief on 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 894063-14-0)

The compound 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 894063-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the 1,2,4-triazolo[4,3-b]pyridazine scaffold in drug discovery, particularly for its ability to modulate various biological targets. The ethylsulfanyl and 4-methylphenyl substituents in this compound are believed to enhance its binding affinity and selectivity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to optimize the compound's properties.

In vitro and in vivo studies have demonstrated that 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine exhibits potent activity against specific enzyme targets, such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that the compound's mechanism of action involves competitive inhibition, leading to downstream effects on cellular signaling pathways.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of this compound are underway. Early results indicate favorable absorption and distribution properties, although challenges related to metabolic stability and toxicity remain to be addressed. Researchers are exploring structural modifications to improve these aspects while retaining the compound's biological efficacy.

In conclusion, 3-(ethylsulfanyl)-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its drug-like properties and advancing it through preclinical development.